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Compound of Interest

Compound Name: JTP-103237
Cat. No.: B608259
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential safety and logistical information for the proper
disposal of JTP-103237, a monoacylglycerol acyltransferase inhibitor. Adherence to these
procedures is vital to mitigate risks to personnel and the environment.

Chemical and Hazard Data

A summary of the key identification and hazard information for JTP-103237 is provided below.
This data is essential for a comprehensive understanding of the risks associated with its
handling and disposal.
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Identifier

Value

Product Name

JTP-103237

Synonyms JTP 103237: JTP103237
CAS Number Not Available

Molecular Formula C24H29F3N60O
Molecular Weight 474.53

Hazard Classification Description

Acute Toxicity, Oral

Category 4 (Harmful if swallowed)[1]

Acute Aquatic Toxicity

Category 1 (Very toxic to aquatic life)[1]

Chronic Aquatic Toxicity

Category 1 (Very toxic to aquatic life with long
lasting effects)[1]

Personal Protective Equipment (PPE) and Handling

Prior to handling JTP-103237, it is imperative that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Engineering controls, such as fume hoods,

should be utilized to minimize exposure.

Required PPE:

Safe Handling Practices:

Hand Protection: Protective gloves.

Respiratory Protection: Suitable respirator.

Eye Protection: Safety goggles with side-shields.

Skin and Body Protection: Impervious clothing.

e Avoid inhalation, and contact with eyes and skin.[1]
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Prevent the formation of dust and aerosols.[1]

Use only in areas with adequate exhaust ventilation.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash skin thoroughly after handling.[1]

Spill Management

In the event of a spill, immediate action is necessary to contain the material and prevent
environmental release.

Spill Containment and Cleanup:

e Evacuate personnel to safe areas.

o Wear full personal protective equipment.

e Prevent further leakage or spillage if it is safe to do so.

o Keep the product away from drains and water courses.[1]

 For liquid solutions, absorb with a finely-powdered liquid-binding material (e.g., diatomite,
universal binders).

o Decontaminate surfaces and equipment by scrubbing with alcohol.

o Collect spillage and dispose of the contaminated material according to the disposal
procedures outlined below.[1]

Disposal Procedures

The primary directive for the disposal of JTP-103237 is to "Dispose of contents/ container to an
approved waste disposal plant."[1] This ensures that the chemical, which is very toxic to
aguatic life, does not enter the environment.

Step-by-Step Disposal Protocol:
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e Segregation: Ensure that waste JTP-103237 is segregated from other laboratory waste
streams.

e Labeling: Clearly label the waste container with the chemical name "JTP-103237" and
appropriate hazard symbols.

» Containment: Store the waste in a sealed, compatible container to prevent leaks or spills.

e Institutional Protocol: Follow your institution's specific procedures for the collection and
disposal of hazardous chemical waste. This typically involves contacting the Environmental
Health and Safety (EHS) department.

» Documentation: Maintain accurate records of the amount of JTP-103237 disposed of, in
accordance with institutional and regulatory requirements.

JTP-103237 Disposal Workflow

The following diagram illustrates the decision-making and action process for the proper
disposal of JTP-103237.
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Start: JTP-103237 Waste Generated

Is the container empty?

Triple rinse with a suitable solvent.

: Seal container securely.
Collect rinsate as hazardous waste. Y

Label container with 'Hazardous Waste',
'‘JTP-103237', and hazard pictograms.

Deface label and dispose of container
according to institutional guidelines.

Store in a designated hazardous
waste accumulation area.

Arrange for pickup by certified
hazardous waste disposal service.

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of JTP-103237 waste.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe handling
and environmentally responsible disposal of JTP-103237, thereby fostering a culture of safety
and building trust in laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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